5-chloro-2-methoxy-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-chloro-2-methoxy-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide, also known as CP-153,035, is a drug compound that has been the subject of extensive research due to its potential therapeutic applications. It is a metabolite of the antidiabetic, Glyburide .
Synthesis Analysis
This compound has been reported as an intermediate in the synthesis of Glyburide . The synthesis of this compound has been reported .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it is known to be an intermediate in the synthesis of Glyburide .Physical and Chemical Properties Analysis
The compound has a molecular weight of 410.91. It has a melting point of 209-214 °C (lit.) . The linear formula is ClC6H3(OCH3)CONHCH2C6H4SO2NH2 .Scientific Research Applications
Neurological and Cognitive Enhancements
Research has shown that compounds structurally related to 5-chloro-2-methoxy-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide, such as SB-399885, exhibit potent antagonistic activity on the 5-HT6 receptor. This activity has been linked to cognitive enhancements in animal models, including improved spatial learning and memory retention. For instance, SB-399885 has demonstrated the ability to reverse age-related deficits in water maze spatial learning in aged rats, indicating its potential utility in treating cognitive impairments associated with aging and neurodegenerative disorders like Alzheimer's disease (Hirst et al., 2006).
Antiproliferative and Anticancer Activity
Several benzenesulfonamide derivatives, including those with structural similarities to this compound, have been investigated for their antiproliferative properties. Notably, compounds such as 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide have shown significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds in anticancer drug development (Motavallizadeh et al., 2014).
Properties
IUPAC Name |
5-chloro-2-methoxy-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN2O4S/c1-25-17-8-7-16(20)13-19(17)27(23,24)21-9-10-22-11-12-26-18(14-22)15-5-3-2-4-6-15/h2-8,13,18,21H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQTIYLUOHGPXDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.